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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and handling of
AZD1940, a potent cannabinoid CB1/CB2 receptor agonist. This document also includes
protocols for the preparation of AZD1940 solutions for both in vitro and in vivo studies, along
with a summary of its physicochemical properties and an overview of the signaling pathways it
modulates.

Physicochemical Properties of AZD1940

AZD1940, also known as ART-2713 or NEO-1940, is a peripherally selective cannabinoid
agonist that binds with high affinity to both CB1 and CB2 receptors.[1] It was initially developed
for the potential treatment of neuropathic pain.[1]

Property Value Reference

Molecular Formula C20H20F2N302S [1]

Molar Mass 413.53 g/mol [1]

Binding Afinity (pKi) Human CB1: 7.93, Human 2]
CB2:9.06

Full agonist at human, rat, and
Agonist Activity mouse CB1 and CB2 [2]

receptors.
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Solubility of AZD1940 in DMSO

Dimethyl sulfoxide (DMSOQ) is a common solvent for preparing stock solutions of AZD1940 for

experimental use.

Solvent Concentration

Notes Reference

A stock solution of at
least 25.0 mg/mL can

be prepared. The

100% DMSO > 25.0 mg/mL ) ) [2]
saturation point has
not been explicitly
reported.
For in vivo
] ) formulations, a 10%
10% DMSO in various o
) DMSO solution is
aqueous and oil- > 2.5 mg/mL [2]

based solutions

often used as a
starting point, which is
then further diluted.

Protocols

Protocol 1: Preparation of a 25 mg/mL AZD1940 Stock

Solution in 100% DMSO

This protocol describes the preparation of a high-concentration stock solution of AZD1940 for

subsequent dilution for various assays.

Materials:

AZD1940 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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e Sonicator (optional)
Procedure:
o Weigh the desired amount of AZD1940 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 25
mg/mL.

» Vortex the solution vigorously until the powder is completely dissolved.

« If precipitation or phase separation occurs, gentle heating and/or sonication can be used to
aid dissolution.[2]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Storage:
o Store the DMSO stock solution at -80°C for up to 6 months.[2]

o For shorter-term storage, the solution can be kept at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions for In Vivo
Studies

This protocol provides two examples of how to prepare AZD1940 working solutions for oral
administration in animal models, starting from a 25 mg/mL DMSO stock solution.

Method A: Formulation with PEG300, Tween-80, and Saline

This formulation is suitable for achieving a clear solution for administration.
Materials:

e 25 mg/mL AZD1940 in DMSO (from Protocol 1)

e« PEG300
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e Tween-80
e Saline (0.9% NacCl in sterile water)

Procedure (for 1 mL of working solution):

To 400 pL of PEG300, add 100 pL of the 25 mg/mL AZD1940 DMSO stock solution.

Mix thoroughly until the solution is homogenous.

Add 50 pL of Tween-80 and mix again until evenly distributed.

Add 450 pL of saline to bring the final volume to 1 mL.

This will result in a working solution with a final AZD1940 concentration of 2.5 mg/mL in a
vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

Method B: Formulation with Corn Oill

This formulation is an alternative for oral administration.

Materials:

e 25 mg/mL AZD1940 in DMSO (from Protocol 1)

e Corn Qil

Procedure (for 1 mL of working solution):

e To 900 pL of corn oil, add 100 pL of the 25 mg/mL AZD1940 DMSO stock solution.
e Mix thoroughly to ensure a uniform suspension.

o This will result in a working solution with a final AZD1940 concentration of 2.5 mg/mL in a
vehicle of 10% DMSO and 90% Corn Oil.[2]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the day
of use.
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Protocol 3: General Guideline for In Vitro Cell-Based
Assays

This protocol provides a general workflow for utilizing AZD1940 in cell-based assays, such as
cAMP measurement or receptor binding assays. Specific cell types and assay conditions
should be optimized based on the experimental goals.

Workflow for In Vitro Assay Preparation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

-

.

Solution Preparation
Prepare 25 mg/mL AZD1940
stock in 100% DMSO

'

Perform serial dilutions in
appropriate assay buffer or media

'

Final DMSO concentration in assay
should be kept low (e.g., <0.1%)

J

-

.

Ge.g., CcAMP levels, reporter geneD

Cell-Based Assay

(Plate cells at desired densita
(Treat cells with diluted AZD194(D
Gncubate for a defined perioa

Perform assay readout

J

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cell Membrane

AZD1940

binds & activates

CB1/CB2 Receptor

inhibits

Adenylyl Cyclase

proFuces
I

modulatgs

lon Channels

MAPK Pathway (e.g., K+, Ca2+)

Cellular Response

y y \{

Modulation of
Neurotransmitter Release
& Gene Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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